Cas no 22233-52-9 (3-Chloro-2-nitrobenzaldehyde)

3-Chloro-2-nitrobenzaldehyde is a versatile aromatic aldehyde with the molecular formula C₇H₄ClNO₃. It features both chloro and nitro substituents on the benzene ring, enhancing its reactivity in electrophilic and nucleophilic transformations. This compound is particularly valuable as an intermediate in organic synthesis, enabling the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct substitution pattern allows for selective functionalization, making it useful in cross-coupling reactions and heterocycle formation. The aldehyde group provides a reactive site for condensation or reduction reactions. With high purity and stability under standard conditions, 3-Chloro-2-nitrobenzaldehyde is a reliable building block for complex molecular architectures in research and industrial applications.

3-Chloro-2-nitrobenzaldehyde structure

Product Name:3-Chloro-2-nitrobenzaldehyde

CAS No:22233-52-9

MF:C₇H₄ClNO₃

MW:185.564560890198

MDL:MFCD06797953

CID:892730

PubChem ID:12248972

Update Time:2025-06-10

3-Chloro-2-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-2-nitrobenzaldehyde
- 2-nitro-3-chlorobenzaldehyde
- 3-Chlor-2-nitrobenzaldehyd
- AB29740
- AG-E-62498
- AK-65188
- ANW-71861
- BENZALDEHYDE, 3-CHLORO-2-NITRO-
- CTK4E8944
- KB-70640
- WKHILFGJMAXBNZ-UHFFFAOYSA-N
- FCH833318
- 1254AB
- AS05566
- CM11898
- SY036749
- AX8168618
- 61C213
- DTXSID80482320
- 22233-52-9
- AKOS006230548
- SCHEMBL2366617
- CS-0060306
- AS-33050
- Z1198170718
- AC-29546
- EN300-122187
- MFCD06797953
- MDL： MFCD06797953
- Inchi： 1S/C7H4ClNO3/c8-6-3-1-2-5(4-10)7(6)9(11)12/h1-4H
- InChI Key： WKHILFGJMAXBNZ-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(C=O)=C1[N+](=O)[O-]

Computed Properties

Exact Mass: 184.98802
Monoisotopic Mass: 184.9879707g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.9
XLogP3: 1.8

Experimental Properties

Density: 1.485±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.11 g/l) (25 º C),
PSA: 60.21

3-Chloro-2-nitrobenzaldehyde Pricemore >>

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